Cas no 405278-62-8 (1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide)

• Product Name: 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide
• CAS No: 405278-62-8
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 3103087
• PubChem ID: 723660
• Update Time: 2025-06-14

1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide
• 1H-Pyrazole-3-carboxamide, N-[4-(trifluoromethoxy)phenyl]-
• CS-0327421
• SR-01000532390-1
• SR-01000532390
• {N}-[4-(trifluoromethoxy)phenyl]-1{H}-pyrazole-3-carboxamide
• N-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-3-carboxamide
• 405278-62-8
• TXLNVQOPWGVRFO-UHFFFAOYSA-N
• N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide
• AKOS001740635
• STK764455
• N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C11H8F3N3O2/c12-11(13,14)19-8-3-1-7(2-4-8)16-10(18)9-5-6-15-17-9/h1-6H,(H,15,17)(H,16,18)
• InChI Key： TXLNVQOPWGVRFO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C1=CC=NN1)=O)(F)F

Computed Properties

• Exact Mass: 271.05686099Da
• Monoisotopic Mass: 271.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide (CAS: 405278-62-8)

The compound 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide (CAS: 405278-62-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its pyrazole core and trifluoromethoxy-phenyl substituent, has been investigated for its role as a modulator in various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development.

One of the key findings from recent research is the compound's interaction with specific protein targets, particularly those involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide exhibits high affinity for the NLRP3 inflammasome, a critical component in the pathogenesis of conditions such as Alzheimer's disease and rheumatoid arthritis. The study utilized molecular docking and in vitro assays to validate its inhibitory effects, suggesting its potential as a novel anti-inflammatory agent.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable properties, including good oral bioavailability and metabolic stability. A preclinical study conducted by researchers at the University of Cambridge highlighted its ability to cross the blood-brain barrier, a crucial factor for its application in central nervous system disorders. These findings were supported by advanced analytical techniques such as LC-MS/MS and PET imaging, which provided insights into its distribution and elimination kinetics.

In addition to its therapeutic potential, recent advancements in the synthetic routes for 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide have been reported. A 2024 paper in Organic Letters described an optimized, scalable synthesis method that improves yield and reduces the use of hazardous reagents. This development is expected to facilitate further research and potential commercialization of the compound.

Despite these promising results, challenges remain, particularly in understanding the long-term safety and efficacy of this compound. Ongoing clinical trials are expected to provide more comprehensive data on its therapeutic window and potential side effects. Nevertheless, the current body of research underscores the significance of 1H-Pyrazole-3-carboxylic acid (4-trifluoromethoxy-phenyl)-amide as a versatile and potent molecule in the realm of drug discovery.